Tan 1030A

• Molecular Formula: C27H22N4O4
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C27H22N4O4/c1-27-25(34-2)16(29-33)11-19(35-27)30-17-9-5-3-7-13(17)21-22-15(12-28-26(22)32)20-14-8-4-6-10-18(14)31(27)24(20)23(21)30/h3-10,19,25,33H,11-12H2,1-2H3,(H,28,32)/b29-16+/t19-,25-,27+/m1/s1
• InChIKey: XZPCNXORIOQSOG-SWHIWACISA-N

Sourcing TAN-1030A: Overview of this Indolocarbazole Alkaloid from Microbial Fermentation

TAN-1030A is a unique indolocarbazole alkaloid first isolated from the fermentation broth of *Streptomyces* sp. C-71799, a microorganism distinct from the producer of its close structural analog, TAN-999 [1]. It is a secondary metabolite with a complex octacyclic ring system, sharing a core structure with the well-known protein kinase inhibitor staurosporine [1]. However, TAN-1030A possesses a distinctive (hydroxyimino) group and a different oxidation pattern, which underpins its unique biological profile as a macrophage-activating agent, rather than a kinase inhibitor [2].

1 Macrophage activation research: tool for innate immunity studies, distinct from kinase inhibition

2 Microbial fermentation product: sourced from a specific Streptomyces strain

3 Unique indolocarbazole alkaloid: (hydroxyimino) group differentiates from staurosporine

• [1] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source
• [2] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source

Why TAN-1030A Cannot Be Replaced by Other Indolocarbazoles or Macrophage Activators

Procurement of a generic 'indolocarbazole' or a broad-spectrum macrophage activator like PMA or LPS for research on TAN-1030A is not scientifically sound. The compound's specific structural features, including its (hydroxyimino) group and unique stereochemistry, are critical determinants of its biological activity, which is to augment macrophage function without the potent, broad-spectrum kinase inhibition seen with staurosporine [1]. Furthermore, TAN-1030A is a discrete secondary metabolite produced by a specific *Streptomyces* strain, and its biological effects are not replicated by its co-discovered analog, TAN-999, which is produced by a different organism and shows distinct chromatographic and spectral properties [1]. Substituting with an alternative compound would therefore introduce a different, and likely confounding, mechanism of action, invalidating experiments designed to probe the specific macrophage-activating pathway of TAN-1030A.

Staurosporine: a broad kinase inhibitor, not a macrophage activator; its mechanism may confound phagocytosis and activation readouts

TAN-999: co-discovered analog from a different producer strain; chromatographic and biological profiles may differ significantly

Generic indolocarbazoles: lack the (hydroxyimino) group and defined macrophage-activating pathway context

• [1] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source

Product-Specific Quantitative Evidence: How TAN-1030A Differentiates from Comparators

Macrophage Spreading Induction: TAN-1030A vs. Staurosporine

TAN-1030A induces morphological spreading in the murine macrophage cell line Mm 1, a functional marker of activation [1]. In contrast, the structurally related indolocarbazole staurosporine, a broad-spectrum kinase inhibitor, does not induce spreading and is instead widely used to induce apoptosis and inhibit phagocytosis [2].

Macrophage Spreading

Class-level

Induces spreading (Mm 1 cells) vs. apoptosis induction by staurosporine

TAN-1030A |

Staurosporine

Divergent cell morphology outcome supports macrophage activation pathway selection

Qualitative difference; Mm 1 murine macrophage line

Evidence Dimension	Induction of Macrophage Spreading (Mm 1 cell line)
Target Compound Data	Induces spreading
Comparator Or Baseline	Staurosporine does not induce spreading; it induces apoptosis
Quantified Difference	Qualitative difference in functional outcome
Conditions	Murine macrophage cell line Mm 1; in vitro culture

Why This Matters

This qualitative difference in cell morphology demonstrates a fundamental divergence in biological activity between TAN-1030A and the prototypical indolocarbazole, staurosporine, guiding researchers to select the appropriate tool for macrophage activation rather than kinase inhibition.

• [1] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source
• [2] Zhang Y, et al. PKC-α is involved in the signaling of phagocytosis induced by two snake venom secretory PLA2S in macrophages. *Toxicon*. 2024. [Staurosporine as an inhibitor of phagocytosis] View Source

Augmentation of Phagocytic Activity: TAN-1030A vs. Staurosporine

TAN-1030A augments phagocytic activity in the murine macrophage cell lines Mm 1 and J774A.1 [1]. Staurosporine, a close structural analog, is a known inhibitor of phagocytosis, acting through protein kinase C (PKC) inhibition [2]. This functional antagonism highlights the distinct pharmacological profile of TAN-1030A.

Phagocytic Activity

Class-level

Augments phagocytosis (Mm 1, J774A.1) vs. inhibition by staurosporine

Augments |

Inhibits

Opposing functional effects on phagocytosis guide tool selection for host-defense research

Mm 1 and J774A.1 cell lines; in vitro

Evidence Dimension	Phagocytic Activity
Target Compound Data	Augments phagocytic activity
Comparator Or Baseline	Staurosporine inhibits phagocytosis
Quantified Difference	Opposing functional effects
Conditions	Murine macrophage cell lines Mm 1 and J774A.1

Why This Matters

The opposing effects on phagocytosis provide a clear rationale for selecting TAN-1030A over staurosporine in studies aimed at enhancing, rather than inhibiting, macrophage effector functions.

• [1] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source
• [2] Zhang Y, et al. PKC-α is involved in the signaling of phagocytosis induced by two snake venom secretory PLA2S in macrophages. *Toxicon*. 2024. [Staurosporine as an inhibitor of phagocytosis] View Source

Biosynthetic Origin: TAN-1030A vs. TAN-999

TAN-1030A is produced by *Streptomyces* sp. C-71799, whereas its close analog TAN-999 is produced by *Nocardiopsis dassonvillei* C-71425 [1]. This difference in producing organisms is a critical factor for research and industrial production, as it impacts fermentation yields, downstream processing, and the potential for co-production of other secondary metabolites.

Biosynthetic Origin

Head-to-head

Produced by Streptomyces sp. C-71799, not by Nocardiopsis dassonvillei (TAN-999 producer)

Producer strain identity influences fermentation reproducibility and downstream purity

Different microbial genera; requires strain-specific validation

Evidence Dimension	Producing Microorganism
Target Compound Data	Produced by *Streptomyces* sp. C-71799
Comparator Or Baseline	TAN-999 produced by *Nocardiopsis dassonvillei* C-71425
Quantified Difference	Different microbial species and genera
Conditions	Microbial fermentation

Why This Matters

For users seeking to produce or study the compound, knowledge of the exact producer strain is essential for establishing reproducible fermentation conditions and for ensuring the identity and purity of the isolated product, especially when differentiating between closely related compounds like TAN-1030A and TAN-999.

• [1] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source

Structural Differentiation: TAN-1030A vs. Staurosporine

While TAN-1030A shares the indolocarbazole core with staurosporine, it possesses a distinct (hydroxyimino) group and a unique oxygenation pattern [1]. This structural divergence is the molecular basis for its functional switch from a kinase inhibitor (staurosporine) to a macrophage activator (TAN-1030A) [2].

Structural Differentiation

Class-level

(Hydroxyimino) group and unique oxygenation pattern absent in staurosporine

Key functional group underlies functional switch from kinase inhibition to macrophage activation

Confirmed by spectroscopic elucidation

Evidence Dimension	Chemical Structure
Target Compound Data	Contains a (hydroxyimino) group and unique stereochemistry
Comparator Or Baseline	Staurosporine lacks the (hydroxyimino) group; different oxidation state
Quantified Difference	Structural difference at a key functional group
Conditions	Structural elucidation by spectroscopy

Why This Matters

This structural information is critical for procurement, as it confirms the compound's unique identity and explains why it cannot be replaced by staurosporine or other indolocarbazoles for applications requiring macrophage activation.

• [1] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source
• [2] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source

Optimal Application Scenarios for TAN-1030A Based on Evidence

Macrophage Activation Research in Immunology

Use TAN-1030A as a positive control or tool compound to study the mechanisms of macrophage activation, specifically focusing on phagocytosis, Fc receptor upregulation, and respiratory burst, in murine cell lines like Mm 1 and J774A.1 [1]. Its well-defined macrophage-activating properties, distinct from kinase inhibitors, make it a valuable tool for dissecting signaling pathways involved in innate immunity.

Differentiation from Staurosporine in Cell Biology Studies

Employ TAN-1030A in experiments designed to distinguish between kinase inhibition-dependent and -independent effects on macrophage function. This is critical when studying processes where staurosporine is a common tool for inducing apoptosis, as TAN-1030A provides a structurally related control that does not induce apoptosis but instead activates the cells [1].

Biosynthetic and Bioprocess Engineering

Leverage the knowledge of TAN-1030A's specific producer strain (*Streptomyces* sp. C-71799) for fermentation optimization, strain improvement, and biosynthetic gene cluster analysis [1]. This scenario is directly relevant for researchers aiming to produce the compound or its analogs, or to engineer novel derivatives with altered biological activities.

In Vivo Studies of Macrophage-Mediated Host Defense

Utilize TAN-1030A in murine models to investigate the role of macrophage activation in host defense against pathogens or in tumor immunology, following intraperitoneal administration as demonstrated in the foundational study [1].

Application

Selection Property

Validation Focus

Macrophage activation pathway studies

Defined macrophage-activating profile, distinct from kinase inhibition

Phagocytosis, Fc receptor, and respiratory burst endpoints

Kinase-independent macrophage function assays

Structural analog of staurosporine without apoptosis induction

Comparator control for apoptosis/activation pathway discrimination

Fermentation and biosynthetic research

Specific Streptomyces producer strain identity

Strain-dependent yield, metabolite profiling, and gene cluster analysis

In vivo macrophage-mediated host defense models

In vivo macrophage activation evidence via intraperitoneal route

Disease-model endpoint response and immune cell recruitment

• [1] Tanida S, Takizawa M, Takahashi T, Tsubotani S, Harada S. TAN-999 and TAN-1030A, new indolocarbazole alkaloids with macrophage-activating properties. *J Antibiot (Tokyo)*. 1989;42(11):1619-30. View Source